Cas no 102585-12-6 (1,4-Benzenedimethanamine,N1-(2-chloroethyl)-N4-methyl-)

• Product Name: 1,4-Benzenedimethanamine,N1-(2-chloroethyl)-N4-methyl-
• CAS No: 102585-12-6
• MF: C₁₁H₁₇ClN₂
• MW: 212.719081640244
• CID: 190830
• PubChem ID: 71300713
• Update Time: 2025-04-19

1,4-Benzenedimethanamine,N1-(2-chloroethyl)-N4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedimethanamine,N1-(2-chloroethyl)-N4-methyl-
• 1,4-Benzenedimethanamine,N-(2-chloroethyl)-N'-methyl- (9CI)
• 2-chloro-N-[[4-(methylaminomethyl)phenyl]methyl]ethanamine
• 102585-12-6
• DTXSID10145315
• 4-(N-2-Chloroethyl-N-methylaminobenzyl)-amine
• p-Xylene-alpha,alpha'-diamine, N-(2-chloroethyl)-N-methyl-
• N-(2-Chloroethyl)-N-methyl-p-xylene-alpha,alpha'-diamine

• Inchi： 1S/C11H17ClN2/c1-13-8-10-2-4-11(5-3-10)9-14-7-6-12/h2-5,13-14H,6-9H2,1H3
• InChI Key： OCPUGJONEWTCTM-UHFFFAOYSA-N
• SMILES： ClCCNCC1C=CC(=CC=1)CNC

Computed Properties

• Exact Mass: 404.080398
• Monoisotopic Mass: 404.080398
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 675
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150
• XLogP3: 1.3

Experimental Properties

• PSA: 24.06000
• LogP: 2.51620